Cas no 78448-47-2 (1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, trans- (9CI))

1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, trans- (9CI) structure
78448-47-2 structure
Product Name:1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, trans- (9CI)
CAS No:78448-47-2
MF:C10H20S3
MW:236.460799217224
CID:553142
PubChem ID:53471923
Update Time:2025-04-19

1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, trans- (9CI)
    • TRANS-3,5-BIS(2-METHYLPROPYL)-1,2,4-TRITHIOLANE
    • DTXSID30703794
    • (3S,5S)-3,5-Bis(2-methylpropyl)-1,2,4-trithiolane
    • 78448-47-2
    • Inchi: 1S/C10H20S3/c1-7(2)5-9-11-10(13-12-9)6-8(3)4/h7-10H,5-6H2,1-4H3/t9-,10-/m0/s1
    • InChI Key: KDWIVNVANGCLCA-UWVGGRQHSA-N
    • SMILES: S1[C@H](CC(C)C)SS[C@H]1CC(C)C

Computed Properties

  • Exact Mass: 236.073
  • Monoisotopic Mass: 236.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9A^2
  • XLogP3: 5

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